Cas no 80636-41-5 (6H-Indeno[1,2-b]oxirene, 1a,6a-dihydro-5-phenyl-)

6H-Indeno[1,2-b]oxirene, 1a,6a-dihydro-5-phenyl- structure
80636-41-5 structure
Product Name:6H-Indeno[1,2-b]oxirene, 1a,6a-dihydro-5-phenyl-
CAS No:80636-41-5
MF:C15H12O
MW:208.255184173584
CID:705303
PubChem ID:13279280
Update Time:2025-04-19

6H-Indeno[1,2-b]oxirene, 1a,6a-dihydro-5-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 6H-Indeno[1,2-b]oxirene, 1a,6a-dihydro-5-phenyl-
    • 5-phenyl-6,6a-dihydro-1aH-indeno[1,2-b]oxirene
    • 1,2-epoxy-4-phenylindane
    • SCHEMBL11104256
    • POJWDSXMMWGVOG-UHFFFAOYSA-N
    • 80636-41-5
    • DTXSID60534194
    • 1,2-epoxy-4-phenyindane
    • Inchi: 1S/C15H12O/c1-2-5-10(6-3-1)11-7-4-8-12-13(11)9-14-15(12)16-14/h1-8,14-15H,9H2
    • InChI Key: POJWDSXMMWGVOG-UHFFFAOYSA-N
    • SMILES: O1C2C3C=CC=C(C4C=CC=CC=4)C=3CC12

Computed Properties

  • Exact Mass: 208.088815002g/mol
  • Monoisotopic Mass: 208.088815002g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 269
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 12.5Ų

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